N-(1-isopentyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-methoxyacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(1-isopentyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-methoxyacetamide, commonly known as CT-3, is a synthetic cannabinoid that has gained attention in recent years due to its potential therapeutic properties. CT-3 has been shown to have anti-inflammatory and neuroprotective effects, making it a promising candidate for the treatment of various diseases.
Mechanism of Action
CT-3 acts on the endocannabinoid system, which is involved in regulating various physiological processes such as pain, inflammation, and immune function. CT-3 binds to the CB2 receptor, which is primarily expressed on immune cells, and modulates the activity of these cells to reduce inflammation and promote tissue repair.
Biochemical and Physiological Effects:
CT-3 has been shown to reduce inflammation and oxidative stress in various animal models. It has also been shown to promote cell survival and tissue repair. CT-3 has been shown to have a favorable safety profile, with no significant toxicity observed in animal studies.
Advantages and Limitations for Lab Experiments
CT-3 has several advantages for use in laboratory experiments. It is a synthetic compound, which allows for precise control over its composition and purity. CT-3 has also been shown to have a favorable safety profile, which is important for conducting experiments in animals or humans. However, CT-3 is a relatively new compound and its pharmacokinetics and pharmacodynamics are not well understood, which may limit its use in certain experiments.
Future Directions
There are several potential future directions for research on CT-3. One area of interest is the development of CT-3 analogs that may have improved pharmacokinetic and pharmacodynamic properties. Another area of interest is the investigation of CT-3 as a potential treatment for various diseases, such as arthritis, multiple sclerosis, and Parkinson's disease. Additionally, further studies are needed to fully elucidate the mechanism of action of CT-3 and its effects on various physiological processes.
Synthesis Methods
CT-3 can be synthesized through a multi-step process involving the condensation of isopentylamine with 2-methoxyacetyl chloride, followed by cyclization and oxidation reactions. The resulting product is purified through column chromatography to obtain pure CT-3.
Scientific Research Applications
CT-3 has been extensively studied for its potential therapeutic properties. It has been shown to have anti-inflammatory effects in animal models of arthritis and multiple sclerosis. CT-3 has also been shown to have neuroprotective effects in animal models of Parkinson's disease and traumatic brain injury.
properties
IUPAC Name |
2-methoxy-N-[1-(3-methylbutyl)-2-oxo-3,4-dihydroquinolin-6-yl]acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24N2O3/c1-12(2)8-9-19-15-6-5-14(18-16(20)11-22-3)10-13(15)4-7-17(19)21/h5-6,10,12H,4,7-9,11H2,1-3H3,(H,18,20) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KHPLDLBFUUOXIH-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CCN1C(=O)CCC2=C1C=CC(=C2)NC(=O)COC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H24N2O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.